5,6-Dihydro-1,4-dioxine-2-carbonitrile

• IUPAC Name: 2,3-dihydro-1,4-dioxine-5-carbonitrile
• InChI: InChI=1S/C5H5NO2/c6-3-5-4-7-1-2-8-5/h4H,1-2H2
• InChI Key: KVUINIWJOLRKFT-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=CO1)C#N
• Molecular Formula: C5H5NO2
• DSSTOX Substance ID: DTXSID20483715
• Molecular Weight: 111.10 g/mol
• CAS RN: 59602-13-0

Description

5,6-Dihydro-1,4-dioxine-2-carbonitrile is a relatively simple organic compound with a molecular weight of 111.10 g/mol. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular formula of 5,6-Dihydro-1,4-dioxine-2-carbonitrile is C5H5NO2. This indicates that it contains 5 carbon atoms, 5 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Scientific Research Applications

Synthesis Methods

• Non-Catalytic Synthesis: A concise synthesis method for 5,6-dihydrobenzo[h]quinoline-3-carbonitriles is achieved through a base-induced ring transformation. This method utilizes 4-sec-amino-2-oxo-5,6-dihydro-2H-benzo[h]chromene-3-carbonitriles with various reagents in DMF, demonstrating the versatility of 5,6-dihydro-1,4-dioxine-2-carbonitrile in synthesis processes (Pratap & Ram, 2007).

Photovoltaic Applications

• Photovoltaic Properties: 5,6-Dihydro-1,4-dioxine-2-carbonitrile derivatives are used in organic–inorganic photodiode fabrication. Their films show rectification behavior and photovoltaic properties under various illumination conditions, indicating potential applications in solar energy conversion and optoelectronic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).

Optical Properties

• Structural and Optical Properties: The compound's derivatives are used to study structural and optical properties of thin films. These studies include analysis of absorption parameters and electron transition types, which are crucial for developing advanced optical materials (Zeyada, El-Nahass, & El-Shabaan, 2016).

Novel Routes in Organic Synthesis

• Creation of Novel Compounds: The compound is used in the synthesis of new carbonitriles and dihydro forms, contributing to the development of new chemical entities with potential applications in various fields of chemistry and pharmaceuticals (Landmesser, Linden, & Hansen, 2008).

Dyeing and Textile Applications

• Dyeing of Polyester Fabrics: Derivatives of the compound are synthesized and used as disperse dyes for polyester fabrics. This application demonstrates its utility in the textile industry for fabric coloring and design (Al-Etaibi, El-Apasery, & Al-Awadi, 2013).

Miscellaneous Applications

• Various Chemical Transformations: It is involved in chemical transformations leading to a variety of heterocyclic systems. These transformations are vital for the creation of diverse chemical structures with potential uses in drug development and other chemical industries (Ibrahim & El-Gohary, 2016).